Cas no 1805301-91-0 (4-Amino-3-(difluoromethyl)-5-nitropyridine)
4-Amino-3-(difluoromethyl)-5-nitropyridine is a fluorinated pyridine derivative with a nitro and amino substitution pattern, offering unique reactivity for pharmaceutical and agrochemical applications. The difluoromethyl group enhances metabolic stability and lipophilicity, while the nitro and amino functionalities provide versatile sites for further chemical modifications. This compound is particularly valuable as an intermediate in the synthesis of heterocyclic compounds, where its electron-withdrawing and electron-donating groups enable selective transformations. Its structural features make it suitable for developing bioactive molecules, including potential enzyme inhibitors or antimicrobial agents. High purity grades are available to ensure consistent performance in synthetic workflows.
1805301-91-0 structure
Product Name:4-Amino-3-(difluoromethyl)-5-nitropyridine
CAS No:1805301-91-0
MF:C6H5F2N3O2
MW:189.119607686996
CID:4798952
Update Time:2025-06-07
4-Amino-3-(difluoromethyl)-5-nitropyridine Chemical and Physical Properties
Names and Identifiers
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- 4-Amino-3-(difluoromethyl)-5-nitropyridine
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- Inchi： 1S/C6H5F2N3O2/c7-6(8)3-1-10-2-4(5(3)9)11(12)13/h1-2,6H,(H2,9,10)
- InChI Key： PCLMPHMWIVYTBO-UHFFFAOYSA-N
- SMILES： FC(C1C=NC=C(C=1N)[N+](=O)[O-])F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 197
- XLogP3: 1.2
- Topological Polar Surface Area: 84.7
4-Amino-3-(difluoromethyl)-5-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022006427-250mg |
4-Amino-3-(difluoromethyl)-5-nitropyridine |
1805301-91-0 | 97% | 250mg |
$700.40 | 2022-04-01 | |
| Alichem | A022006427-500mg |
4-Amino-3-(difluoromethyl)-5-nitropyridine |
1805301-91-0 | 97% | 500mg |
$950.60 | 2022-04-01 | |
| Alichem | A022006427-1g |
4-Amino-3-(difluoromethyl)-5-nitropyridine |
1805301-91-0 | 97% | 1g |
$1,646.40 | 2022-04-01 |
4-Amino-3-(difluoromethyl)-5-nitropyridine Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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